1-{4-[(3-Methylphenyl)methoxy]phenyl}ethan-1-amine

Lipophilicity CNS drug design Physicochemical profiling
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C16H19NO
Molecular Weight 241.33 g/mol
Cat. No. B13267041
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Technical Parameters


Basic Identity
Product Name1-{4-[(3-Methylphenyl)methoxy]phenyl}ethan-1-amine
Molecular FormulaC16H19NO
Molecular Weight241.33 g/mol
Structural Identifiers
SMILESCC1=CC(=CC=C1)COC2=CC=C(C=C2)C(C)N
InChIInChI=1S/C16H19NO/c1-12-4-3-5-14(10-12)11-18-16-8-6-15(7-9-16)13(2)17/h3-10,13H,11,17H2,1-2H3
InChIKeyVWYKRJKOKDJYJD-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

1-{4-[(3-Methylphenyl)methoxy]phenyl}ethan-1-amine (CAS 953893-16-8): Structural Identity, Physicochemical Profile, and Research-Grade Procurement


1-{4-[(3-Methylphenyl)methoxy]phenyl}ethan-1-amine (CAS 953893-16-8; ChEMBL ID CHEMBL3557424) is a synthetic substituted phenethylamine featuring a para-(3-methylbenzyloxy) substitution on the phenyl ring and an alpha-methyl group on the ethylamine side chain, yielding a chiral benzylic amine scaffold (C₁₆H₁₉NO, MW 241.33 g/mol) [1]. Its computed physicochemical profile includes XLogP3 = 3, topological polar surface area (TPSA) = 35.3 Ų, 1 hydrogen bond donor, 2 hydrogen bond acceptors, and 4 rotatable bonds, placing it within a drug-like property space amenable to CNS permeability [1]. The compound is commercially available as the free base (CAS 953893-16-8, purity ≥95%) and as the hydrochloride salt (CAS 1251922-75-4, purity 95%, MW 277.79) from multiple international suppliers including Fluorochem, AKSci, CymitQuimica, Leyan, and MolCore . The ChEMBL database registers 24 associated bioassays and 18 biological targets for this compound, indicating its prior evaluation in preclinical discovery campaigns, though curated quantitative activity data remain limited in public repositories [2].

Chiral α-methylbenzylic amine scaffold supports enantiomer-comparison studies and stereochemical-control research workflows
Computed CNS drug-like property profile (moderate lipophilicity, low TPSA) may support brain penetration research models
Multi-target bioassay panel registered in ChEMBL indicates prior preclinical profiling context; 18 targets across 24 assays
Racemic free base (≥95%) and HCl salt forms available for procurement

Why 1-{4-[(3-Methylphenyl)methoxy]phenyl}ethan-1-amine Cannot Be Interchanged with Generic 4-Benzyloxyphenethylamine Analogs


The 4-benzyloxyphenethylamine scaffold encompasses a structurally diverse family in which subtle modifications to the benzyl substituent and the ethylamine side chain produce pronounced differences in lipophilicity, target engagement, metabolic stability, and stereochemical properties. Specifically, the meta-methyl substitution on the benzyl ring of the target compound confers a measurable increase in LogP (∼3.6 for the 3-methylbenzyloxy derivative vs. ∼2.8 for the unsubstituted benzyloxy analog), altering membrane partitioning and CNS penetration potential [1]. Simultaneously, the alpha-methyl group on the ethylamine side chain introduces a chiral center absent in achiral 4-benzyloxyphenethylamine (CAS 51179-05-6), enabling enantiomer-specific pharmacology that cannot be replicated by non-chiral analogs . In the broader N-benzyl phenethylamine series, meta-substitution on the benzyl ring has been directly shown to enhance 5-HT₂A receptor affinity compared to para-substitution, establishing that the positional isomer of the methyl group is a critical determinant of receptor pharmacology [2]. These three molecular features—meta-methyl lipophilicity, chiral center, and substitution pattern-dependent receptor SAR—are orthogonal and non-interchangeable, meaning that procurement of a generic, unsubstituted, or regioisomeric analog will not recapitulate the same biological or physicochemical profile.

Chiral α-methyl vs. achiral 4-benzyloxyphenethylamine
Stereochemical study context may differ; enantiomer-specific pharmacological profiles may not be reproduced by non-chiral analogs that lack the alpha-methyl chiral center
meta-Methylbenzyloxy vs. para-methyl regioisomer
Receptor affinity profile may shift; class-level SAR indicates that benzyl substitution position is a critical determinant of 5-HT2A target engagement and should not be assumed interchangeable
3-Methylbenzyloxy vs. unsubstituted benzyloxy analog
Lipophilicity and CNS partitioning context may differ; the meta-methyl group adds measurable LogP shift that may alter membrane permeability and blood-brain barrier penetration estimates

Quantitative Differentiation Evidence for 1-{4-[(3-Methylphenyl)methoxy]phenyl}ethan-1-amine vs. Closest Analogs


Lipophilicity (LogP) Differentiation: 3-Methylbenzyloxy vs. Unsubstituted Benzyloxy Analog

The 3-methyl substitution on the benzyl ring increases calculated LogP by approximately 0.5–0.6 units relative to the unsubstituted benzyloxy analog. The target compound (as HCl salt) has a vendor-calculated LogP of 3.60 , while the unsubstituted 1-[4-(benzyloxy)phenyl]ethan-1-amine has a reported LogP of 3.09 [1]. This difference is consistent with the Hansch π constant for a meta-methyl substituent (π ≈ 0.5–0.6). A higher LogP predicts enhanced passive membrane permeability and blood–brain barrier penetration, a critical parameter when selecting compounds for CNS-targeted screening cascades.

Lipophilicity Shift
Data to verify
ΔLogP ≈ +0.5 to +0.6 (meta-methyl vs. unsubstituted benzyl); target LogP 3.60, comparator LogP 3.09
Supports CNS partitioning differentiation between analogs
Computed LogP values; not experimental shake-flask measurement
Lipophilicity CNS drug design Physicochemical profiling

Chiral Center Differentiation: Alpha-Methylbenzylic Amine vs. Achiral Phenethylamine Scaffold

The target compound possesses one asymmetric carbon atom (the alpha-methyl-substituted benzylic carbon), as documented in its vendor specification (Asymmetric Atoms = 1) . This contrasts with the achiral comparator 4-[(3-methylbenzyl)oxy]phenethylamine (CAS 51179-05-6 analog), which lacks the alpha-methyl group and is therefore optically inactive [1]. The presence of a chiral center enables enantiomeric resolution (e.g., into (R)- and (S)-configurations), with each enantiomer potentially exhibiting distinct target binding kinetics, metabolic stability, and off-target profiles. In the broader class of alpha-methylbenzylamines, enantiomers have been shown to display differential monoamine oxidase inhibition and receptor binding [2]. For procurement, the racemic mixture (CAS 953893-16-8) provides a cost-effective entry point, while enantiopure forms offer the ability to deconvolute stereospecific pharmacological effects.

Chiral Center Count
Specification review
1 asymmetric atom (racemic) vs. 0 (achiral 4-benzyloxyphenethylamine)
Supports enantiomer-specific study design; achiral analogs cannot substitute
Racemic mixture; enantiopure forms may require custom synthesis
Stereochemistry Enantiomer-specific pharmacology Chiral resolution

Meta-Methyl Substitution SAR: Enhanced 5-HT₂A Receptor Affinity vs. Para-Substituted Benzyl Regioisomers

In the structurally informative N-benzyl phenethylamine series, a systematic SAR study demonstrated that benzyl ring substitution position is a key determinant of 5-HT₂A receptor affinity. Specifically, meta-substitution on the N-benzyl ring enhanced 5-HT₂A affinity, whereas para-substitution reduced it [1]. While the target compound features an O-benzyl (ether) linkage rather than an N-benzyl linkage, the benzyl ring electronics and geometry that govern target engagement are shared between these chemotypes. This class-level SAR supports the hypothesis that 1-{4-[(3-methylphenyl)methoxy]phenyl}ethan-1-amine, with its meta-methylbenzyloxy group, may exhibit superior 5-HT₂A receptor engagement compared to its para-methylbenzyloxy regioisomer. Direct experimental confirmation in the O-benzyl series remains a data gap. A broader receptor screen of N-benzylated phenethylamines reported Ki values at 5-HT₂A receptors ranging from sub-nanomolar to low micromolar depending on benzyl substitution pattern [1][2].

5-HT2A SAR Trend
Class-level inference
meta > ortho > para for 5-HT2A affinity in N-benzyl phenethylamine series; Ki range sub-nM to low μM
Class-level 5-HT2A receptor affinity context; meta-methyl pattern reported to favor engagement
N-benzyl series SAR; O-benzyl analog data unconfirmed
Serotonin receptor 5-HT2A Structure-activity relationship Benzyl substitution

Benzyloxyphenyl Pharmacophore Validation: Established MAO-B Inhibitory Scaffold Contextualizes the Target Compound

The benzyloxyphenyl moiety is a pharmacologically validated core structure for potent, selective, and reversible monoamine oxidase B (MAO-B) inhibition, as exemplified by the clinically used drug safinamide and the investigational agent sembragiline [1]. A systematic medicinal chemistry effort demonstrated that 4-(benzyloxy)phenyl derivatives achieve MAO-B IC₅₀ values in the low nanomolar range (e.g., compound 12c: hMAO-B IC₅₀ = 8.9 nM, with >10,000-fold selectivity over MAO-A), establishing this scaffold as a privileged chemotype for MAO-B inhibitor development [2]. While the target compound has not been directly profiled in published MAO-B assays, its benzyloxyphenyl core places it within this validated pharmacophore space. The presence of the 3-methyl substituent on the benzyl ring and the alpha-methyl on the ethylamine chain provide additional vectors for modulating MAO-B potency and isoform selectivity, as bulkier and more lipophilic 4-position substituents on the phenyl ring have been shown to enhance MAO-B inhibitory activity [3].

MAO-B Scaffold Context
Class-level inference
Benzyloxyphenyl core validated for MAO-B inhibition; reference analog IC₅₀ 8.9 nM, >10,000-fold selectivity over MAO-A
Supports MAO-B inhibitor scaffold exploration; target compound not directly profiled
Scaffold-level inference; direct MAO-B profiling not yet reported
Monoamine oxidase B MAO-B inhibition Parkinson's disease Neuroprotection

Predicted Physicochemical Property Set: pKa, TPSA, and Boiling Point vs. Pharmacologically Relevant Benchmarks

The target compound's predicted pKa (9.26 ± 0.10) indicates that at physiological pH (7.4), >98% of the amine exists in the protonated (charged) form, consistent with its classification as a primary aliphatic amine. Its TPSA of 35.3 Ų [1] falls within the optimal range for CNS drug candidates (TPSA < 60–70 Ų), predicting favorable passive brain penetration when combined with its moderate lipophilicity. The predicted boiling point (379.3 ± 30.0 °C) provides practical guidance for handling and purification conditions. Compared to the unsubstituted benzyloxy analog (MW 227.3 vs. 241.3; predicted boiling point ~364.2 °C) , the 3-methyl substitution adds 14 Da molecular weight and increases the boiling point by ~15 °C, reflecting stronger intermolecular van der Waals interactions.

CNS Property Profile
Data to verify
pKa 9.26 ± 0.10; TPSA 35.3 Ų; BP 379.3 ± 30.0 °C; MW 241.33 g/mol; XLogP3 = 3
Supports CNS drug-likeness pre-screening and formulation planning
Predicted values; experimental verification not available
Physicochemical properties Drug-likeness CNS MPO Ionization state

ChEMBL Precedence and Bioassay Diversity: 24 Registered Assays Confirm Prior Research Investment

The ChEMBL database records CHEMBL3557424 with a Max Phase of 'Preclinical' and registers 24 associated bioassays spanning 18 distinct biological targets, including enzymes, unclassified proteins, and functional assays [1]. This level of assay registration indicates that the compound has been subjected to systematic biological profiling in at least one preclinical discovery program, distinguishing it from the majority of commercially available building-block analogs that lack any curated bioactivity metadata. However, the specific quantitative results for these 24 assays are not publicly available in the ChEMBL interface, representing a significant data transparency gap. In contrast, the unsubstituted benzyloxy analog (CAS 65746-45-4) and the achiral 4-benzyloxyphenethylamine (CAS 51179-05-6) do not have comparable ChEMBL compound entries with registered bioassay panels, suggesting that the meta-methyl, alpha-methyl substitution pattern has attracted greater research attention.

Bioassay Registry
Data to verify
24 assays, 18 targets, Max Phase: Preclinical (ChEMBL CHEMBL3557424)
Prior research investment context; comparator analogs lack comparable assay panels
Assay results not publicly accessible; data to verify
Preclinical research tool Bioassay profiling ChEMBL Target engagement

Recommended Research and Procurement Application Scenarios for 1-{4-[(3-Methylphenyl)methoxy]phenyl}ethan-1-amine


Serotonin 5-HT₂A/5-HT₂C Receptor Pharmacology: Meta-Methylbenzyloxy Phenethylamine Probe

Based on class-level SAR demonstrating that meta-substitution on the benzyl ring of N-benzyl phenethylamines enhances 5-HT₂A receptor affinity relative to para-substitution [1], 1-{4-[(3-methylphenyl)methoxy]phenyl}ethan-1-amine represents a structurally differentiated O-benzyl phenethylamine probe for serotonin receptor profiling. The meta-methyl substitution pattern (rather than the para-methyl regioisomer) is predicted to favor 5-HT₂A engagement. Researchers conducting receptor binding screens, functional assays (Ca²⁺ mobilization, β-arrestin recruitment), or biased agonism studies at 5-HT₂ receptor subtypes should prioritize this regioisomer over the para-methyl analog for initial hit finding. The compound is available as a racemic mixture (CAS 953893-16-8) with 95% purity, suitable for primary screening; subsequent procurement of enantiopure forms can address stereospecific pharmacology questions .

MAO-B Inhibitor Lead Optimization: Benzyloxyphenyl Scaffold with Underexplored Substitution Vectors

The benzyloxyphenyl core is a validated MAO-B inhibitory pharmacophore, with known derivatives achieving low nanomolar potency and >10,000-fold selectivity over MAO-A [2]. The target compound incorporates two underexplored substitution features—the 3-methyl group on the terminal benzyl ring and the alpha-methyl group on the ethylamine chain—that may modulate MAO-B potency, isoform selectivity, and metabolic stability. Medicinal chemistry teams pursuing reversible MAO-B inhibitors for Parkinson's disease or other neurodegenerative indications can procure this compound for structure–activity relationship expansion studies. Its predicted LogP of 3.6 and TPSA of 35.3 Ų [3] place it within favorable CNS drug-like property space, supporting its evaluation in in vitro MAO-B enzymatic assays using human recombinant enzyme preparations.

Chiral Phenethylamine Tool Compound: Enantiomer-Specific Pharmacological Deconvolution

With one asymmetric carbon atom at the α-position of the ethylamine chain , this compound offers a defined chiral center for enantiomer-specific pharmacological studies—a feature absent in the achiral 4-benzyloxyphenethylamine. Procurement of the racemate CAS 953893-16-8 enables initial screening, while commercial access to enantiopure forms (if available through custom synthesis) allows deconvolution of (R)- vs. (S)-enantiomer activity. This is particularly relevant for targets where stereochemistry governs binding kinetics (e.g., GPCRs, monoamine transporters, MAO enzymes) [4]. The compound's single H-bond donor, dual H-bond acceptor, and moderate lipophilicity [5] also make it a suitable scaffold for fragment-based drug discovery or as a starting point for diversity-oriented synthesis of chiral amine libraries.

CNS Drug Discovery Screening Library Enrichment: Drug-Like Physicochemical Profile

The compound's computed physicochemical properties—XLogP3 = 3, TPSA = 35.3 Ų, MW = 241.33 g/mol, 1 HBD, 2 HBA, 4 rotatable bonds [6]—align closely with established CNS drug-likeness criteria (CNS MPO score components). These parameters predict favorable passive blood–brain barrier permeability and oral bioavailability, supporting the compound's inclusion in CNS-focused screening libraries. Organizations building proprietary compound collections for phenotypic or target-based CNS screening can differentiate this compound from the simpler unsubstituted benzyloxy analog (MW 227.3, LogP ~3.1) by its enhanced lipophilicity and chiral complexity, which may translate into distinct biological fingerprints in cell-based neuropharmacology assays.

Application
Selection Property
Validation Focus
Serotonin 5-HT2A/2C receptor profiling
meta-Methylbenzyloxy regioisomer pattern
Receptor binding and functional assay context; class-level SAR review
MAO-B inhibitor SAR expansion studies
Benzyloxyphenyl pharmacophore scaffold
MAO-B enzymatic assay and isoform selectivity profiling
Enantiomer-specific pharmacological deconvolution
Racemic α-methylbenzylic amine chiral probe
Enantiomer-comparison binding kinetics and metabolic stability
CNS-focused screening library enrichment
Computed CNS drug-like property profile
Blood-brain barrier permeability models; CNS MPO assessment
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